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Compound of Interest

Compound Name:
(R)-(+)-8-Hydroxy-DPAT

hydrobromide

CAS No.: 78095-19-9

Cat. No.: B1662578

Get Quote

As a Senior Application Scientist, I frequently consult with research teams on the safe handling

and operational logistics of potent neuropharmacological agents. (R)-(+)-8-Hydroxy-DPAT
hydrobromide is a gold-standard, highly selective 5-HT1A receptor agonist used extensively in

neurodevelopmental and psychiatric drug discovery[1]. However, its potent biological activity

and chemical nature dictate rigorous operational, containment, and disposal protocols.

This guide synthesizes the physicochemical properties, mechanistic rationale, and field-proven

methodologies to ensure your laboratory maintains the highest safety and compliance

standards when handling and disposing of this compound.

Physicochemical Profile and Hazard Rationale
Understanding the physicochemical properties of (R)-(+)-8-OH-DPAT hydrobromide is the first

step in designing a self-validating safety system. The compound is a hydrobromide salt, which

enhances its stability but also dictates specific solubility profiles and combustion hazards[2].

Table 1: Quantitative Data & Hazard Summary
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Property / Hazard Specification Operational Implication

CAS Number 78095-19-9 (R-enantiomer)
Verify exact enantiomer for

regulatory logging[2].

Molecular Weight 328.29 g/mol
Required for precise molarity

calculations.

Solubility
Water: ~3.28 mg/mL; DMSO:

~16.41 mg/mL

Use DMSO for high-

concentration stock solutions.

GHS Hazard H302 Harmful if swallowed
Mandates strict prohibition of

eating/drinking in the lab[2].

GHS Hazard H315/H319
Causes skin/serious eye

irritation

Requires impermeable gloves

and chemical safety

goggles[2].

GHS Hazard H335 May cause respiratory irritation
All powder handling must

occur in a fume hood[2].

Mechanistic Insight: Why Containment Matters
(R)-(+)-8-OH-DPAT binds with almost 1000-fold selectivity to the 5-HT1A receptor[1]. Because

it is a potent neuroactive compound, accidental exposure (via inhalation of aerosolized dust or

dermal absorption) can trigger unintended systemic serotonergic effects. Activation of the Gi/o-

coupled 5-HT1A receptor inhibits adenylyl cyclase and opens G-protein-coupled inwardly-

rectifying potassium (GIRK) channels, leading to rapid cellular hyperpolarization.
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(R)-(+)-8-OH-DPAT mediated 5-HT1A signaling pathway and cellular hyperpolarization.
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Step-by-Step Methodologies for Handling and
Disposal
Protocol A: Routine Handling and Stock Solution
Preparation
Causality: The hydrobromide salt is hygroscopic and prone to degradation if exposed to

moisture. Furthermore, its moderate aqueous solubility (10 mM with gentle warming) compared

to its high DMSO solubility (50 mM) dictates our solvent choice for concentrated assays.

Environmental Control: Conduct all weighing inside a certified chemical fume hood or a

Class II Biological Safety Cabinet (BSC) to prevent the inhalation of micro-dust particles[3].

PPE Donning: Wear a laboratory coat, chemical-resistant gloves (nitrile, minimum 0.11 mm

thickness), and safety goggles with side shields[2].

Reconstitution: Dissolve the powder in anhydrous DMSO to create a concentrated stock

(e.g., 25 mM).

Storage: Aliquot the stock solution into amber, tightly sealed vials. Store at -80°C for up to 6

months, or -20°C for 1 month, strictly away from moisture[1].

Protocol B: Spill Response and Decontamination
Workflow
Causality: If a spill occurs, sweeping dry powder can aerosolize the active pharmaceutical

ingredient (API). Wet collection prevents aerosolization, and alcohol scrubbing ensures the

dissolution and removal of any residual compound that water alone might leave behind due to

the compound's limited aqueous solubility[4].
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Workflow for (R)-(+)-8-Hydroxy-DPAT hydrobromide spill containment and disposal.
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Evacuation & Ventilation: Immediately evacuate personnel from the immediate vicinity and

ensure the area is well-ventilated[3].

Containment: Prevent the chemical from entering drains, water courses, or soil[2].

Collection (Solid Spill): Do not sweep dry. Cover the powder with a wet cloth or finely-

powdered liquid-binding material (like diatomite) to prevent dust formation[4][5].

Collection (Liquid Spill): Absorb solutions with universal binders or diatomite[4].

Decontamination: Scrub all exposed surfaces and equipment with an alcohol-based solvent

(e.g., isopropanol or ethanol), followed by a thorough wash with soapy water[2][4].

Consolidation: Place all contaminated materials (cloths, binders, gloves) into a clearly

labeled, sealable hazardous waste container.

Protocol C: Final Waste Disposal Procedure
Causality: (R)-(+)-8-OH-DPAT hydrobromide contains nitrogen and bromine atoms. Standard

disposal in municipal waste or drains is strictly prohibited due to environmental toxicity.

Incineration is required, but it must be specialized: burning this compound generates toxic

fumes, including nitrogen oxides (NOx) and hydrogen bromide (HBr) gas[2].

Segregation: Segregate 8-OH-DPAT waste from incompatible chemicals (e.g., strong

oxidizing agents).

Licensed Incineration: Transfer the waste to a licensed hazardous waste disposal

contractor[4]. Ensure the contractor utilizes a chemical incinerator equipped with an

afterburner and a wet scrubber. The scrubber is critical as it neutralizes the highly acidic HBr

gas produced during combustion[2].

Empty Containers: Treat empty vials as hazardous waste, as they contain residual API. Do

not wash and reuse. Dispose of them via the same incineration pathway[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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